Cas no 66769-03-7 (1-Benzothiepin, 4-bromo-5-phenyl-)

66769-03-7 structure
Product name:1-Benzothiepin, 4-bromo-5-phenyl-
1-Benzothiepin, 4-bromo-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzothiepin, 4-bromo-5-phenyl-
- 4-bromo-5-phenyl-1-benzothiepine
- DTXSID30498113
- 66769-03-7
-
- Inchi: InChI=1S/C16H11BrS/c17-14-10-11-18-15-9-5-4-8-13(15)16(14)12-6-2-1-3-7-12/h1-11H
- InChI Key: SWWGCLCCSHBMQR-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=C(C=CSC3=CC=CC=C32)Br
Computed Properties
- Exact Mass: 313.97653
- Monoisotopic Mass: 313.97648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.3Ų
- XLogP3: 4.9
Experimental Properties
- PSA: 0
1-Benzothiepin, 4-bromo-5-phenyl- Related Literature
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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Pradipbhai D. Kalariya,Prinesh N. Patel,Mahesh Sharma,Prabha Garg,M. V. N. Kumar Talluri RSC Adv., 2015,5, 69273-69288
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